Cas no 2649080-01-1 (tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate)

Tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate is a specialized chemical intermediate used in organic synthesis, particularly in the preparation of carbamate and urea derivatives. Its key structural features include a reactive isocyanate group and dimethoxy-substituted aromatic ring, enabling selective modifications for pharmaceutical and agrochemical applications. The tert-butyl carbamate moiety offers stability and facilitates deprotection under mild acidic conditions, making it valuable for controlled functionalization. This compound is particularly useful in constructing complex heterocycles or as a building block for bioactive molecules. Its well-defined reactivity profile and compatibility with diverse reaction conditions enhance its utility in multi-step synthetic routes. Proper handling is required due to the isocyanate group's sensitivity to moisture.
tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate structure
2649080-01-1 structure
Product Name:tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate
CAS No:2649080-01-1
MF:C14H18N2O5
MW:294.303123950958
CID:6299781
PubChem ID:165705415
Update Time:2025-06-08

tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate
    • 2649080-01-1
    • EN300-1892104
    • Inchi: 1S/C14H18N2O5/c1-14(2,3)21-13(18)16-10-7-12(20-5)11(19-4)6-9(10)15-8-17/h6-7H,1-5H3,(H,16,18)
    • InChI Key: GEDDKLWUJUPEAD-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(C(=CC=1N=C=O)OC)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 294.12157168g/mol
  • Monoisotopic Mass: 294.12157168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 86.2Ų

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Additional information on tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate

Research Brief on tert-Butyl N-(2-Isocyanato-4,5-dimethoxyphenyl)carbamate (CAS: 2649080-01-1)

In recent years, the compound tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate (CAS: 2649080-01-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isocyanate and carbamate functional groups, has shown promising potential in drug discovery and development. The latest studies highlight its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its application in the synthesis of small-molecule inhibitors for protein kinases. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate as a precursor in the development of novel inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported improved selectivity and potency of the derived inhibitors, underscoring the compound's utility in medicinal chemistry.

Another notable advancement is the exploration of this compound in the field of PROTACs (Proteolysis Targeting Chimeras). Researchers have utilized its reactive isocyanate group to conjugate with E3 ligase ligands, enabling the development of bifunctional molecules that can degrade target proteins. A 2023 study in ACS Chemical Biology detailed the successful application of this strategy in degrading oncogenic proteins, opening new avenues for cancer therapy.

Beyond its role in drug discovery, tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate has also been investigated for its potential in chemical biology tools. For instance, its isocyanate group has been exploited for site-specific labeling of proteins, facilitating studies on protein-protein interactions and cellular signaling pathways. A recent publication in Angewandte Chemie highlighted its use in developing fluorescent probes for real-time imaging of enzymatic activity in live cells.

Despite these promising developments, challenges remain in the scalable synthesis and stability of this compound under physiological conditions. Ongoing research aims to address these limitations by optimizing synthetic routes and exploring protective strategies for the isocyanate moiety. Collaborative efforts between academia and industry are expected to further unlock the potential of this compound in the coming years.

In conclusion, tert-butyl N-(2-isocyanato-4,5-dimethoxyphenyl)carbamate (CAS: 2649080-01-1) represents a valuable building block in modern drug discovery and chemical biology. Its unique chemical properties and versatility make it a focal point for innovative research, with implications for both therapeutic development and fundamental biological studies. Future research will likely expand its applications and refine its utility in addressing unmet medical needs.

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